2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H14N6O5S/c22-5-4-20-13-11(7-16-20)14(24)19-15(18-13)27-8-12(23)17-9-2-1-3-10(6-9)21(25)26/h1-3,6-7,22H,4-5,8H2,(H,17,23)(H,18,19,24)
• InChI Key: SFUMBCJUMAXBNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NC3=C(C=NN3CCO)C(=O)N2
• Molecular Formula: C15H14N6O5S
• Molecular Weight: 390.4 g/mol

Description

2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C15H14N6O5S and its molecular weight is 390.37. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(3-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(3-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The chemical compound appears to be structurally related to heterocyclic compounds that have been explored for various scientific applications, including the synthesis of novel molecules with potential antimicrobial properties. For instance, studies have demonstrated the synthesis of new heterocycles incorporating antipyrine moiety, which were then evaluated for their antimicrobial efficacy. These synthesized compounds include various derivatives that were characterized using spectral studies and tested against microbial agents, highlighting their potential in developing new antimicrobial agents (Bondock et al., 2008).

Antimicrobial Activity Evaluation

Further research into the synthesis of heterocyclic compounds has led to the creation of molecules with significant antimicrobial activities. For example, novel heterocyclic compounds incorporating the pyrazolopyrimidin-4-one moiety were synthesized and their antioxidant activities were evaluated. This study suggests that such compounds could have applications beyond antimicrobial activity, including as potential antioxidants (El‐Mekabaty, 2015).

Antitumor Activity Research

The realm of antitumor research has also seen the application of similar heterocyclic compounds, where novel pyrazolo[3,4-d]pyrimidin-4-one derivatives were synthesized and tested for their antitumor activities against specific cancer cell lines. This area of research is particularly promising as it explores the potential therapeutic applications of these compounds in oncology (Abdellatif et al., 2014).

Coordination Complexes and Antioxidant Activity

Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shed light on the effect of hydrogen bonding in self-assembly processes. These complexes have been characterized and evaluated for their antioxidant activities, indicating their potential in oxidative stress-related applications (Chkirate et al., 2019).